Cas no 850803-30-4 (1-2-(4-chlorophenoxy)ethyl-4-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine)

• Product Name: 1-2-(4-chlorophenoxy)ethyl-4-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine
• CAS No: 850803-30-4
• MF: C₂₆H₂₈ClN₅O
• MW: 461.986424446106
• CID: 5421004
• Update Time: 2025-05-23

1-2-(4-chlorophenoxy)ethyl-4-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 7-[4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl]-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine
• 1-2-(4-chlorophenoxy)ethyl-4-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine

• Inchi： 1S/C26H28ClN5O/c1-19-18-24(32-26(28-19)25(20(2)29-32)21-6-4-3-5-7-21)31-14-12-30(13-15-31)16-17-33-23-10-8-22(27)9-11-23/h3-11,18H,12-17H2,1-2H3
• InChI Key： KRZMFTDVYJRPNA-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C)=NN1C(N1CCN(CCOC3=CC=C(Cl)C=C3)CC1)=CC(C)=N2

Additional information on 1-2-(4-chlorophenoxy)ethyl-4-{2,5-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}piperazine

Introduction to 1-2-(4-chlorophenoxyethyl)-4-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}piperazine and Its Applications in Modern Chemical Biology

1-2-(4-chlorophenoxyethyl)-4-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}piperazine is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 850803-30-4, represents a novel molecular entity with a unique structural framework that combines a piperazine moiety with a pyrazolo[1,5-α]pyrimidine scaffold. The strategic arrangement of these heterocyclic systems offers intriguing possibilities for modulating biological pathways, particularly in the context of drug discovery and development.

The structural composition of 1-2-(4-chlorophenoxyethyl)-4-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}piperazine is characterized by its dual functionality. The 4-chlorophenoxy ethyl group serves as a pharmacophoric extension that can interact with specific target proteins or enzymes, while the pyrazolo[1,5-α]pyrimidine ring provides a rigid core that enhances binding affinity and selectivity. This combination has been explored in various therapeutic contexts, including oncology, neurology, and inflammation.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors that target aberrant signaling pathways in cancer. The compound 1-2-(4-chlorophenoxyethyl)-4-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}piperazine has been investigated for its potential to interfere with key molecular targets involved in tumor growth and progression. Preclinical studies have demonstrated that this molecule can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often overexpressed in cancer cells. The presence of the 2,5-dimethyl and 3-phenyl substituents on the pyrazolo[1,5-α]pyrimidine ring further fine-tunes its interactions with biological targets, enhancing its potency and selectivity.

The piperazine moiety in the compound's structure is another critical feature that contributes to its pharmacological profile. Piperazines are well-known for their ability to act as scaffolds in drug design due to their favorable pharmacokinetic properties and their capacity to form stable hydrogen bonds with biological targets. In the context of 1-2-(4-chlorophenoxyethyl)-4-{2,5-dimethyl-3-phenylpyrazolo[1,5-α]pyrimidin-7-yl}piperazine, the piperazine ring is positioned to interact with polar residues on target proteins, thereby enhancing binding affinity. This interaction is further stabilized by the rigidity provided by the pyrazolo[1,5-α]pyrimidine core.

Emerging research also highlights the potential of this compound in addressing neurological disorders. The modulation of neurotransmitter systems is a key area of interest in neurology, and compounds like 1-2-(4-chlorophenoxyethyl)-4-{2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin -7 -yl strong>}piperazine have shown promise in preclinical models as potential therapeutics for conditions such as depression and anxiety. The ability of this molecule to interact with neurotransmitter receptors and ion channels suggests that it could modulate neuronal signaling pathways involved in these disorders.

The synthesis of 1 - 2 (< strong >4 - chlorophenoxy strong > ethyl) - 4 - { 2 , 5 - dimethyl - 3 - phenyl pyrazolo [ 1 , 5 - α ] pyrimidin - 7 - yl } piperazine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecular architectures. Key synthetic strategies include nucleophilic substitution reactions to introduce the < strong > 4 - chlorophenoxy strong > ethyl group and cyclization reactions to form the pyrazolo [ 1 , 5 - α ] pyrimidine ring. These synthetic routes have been optimized to ensure high yields and purity, which are essential for subsequent biological evaluation.

The biological evaluation of this compound has revealed several interesting properties. In vitro assays have shown that it exhibits significant inhibitory activity against various enzymes relevant to cancer metabolism. Additionally , it has demonstrated potential as an antagonist at certain neurotransmitter receptors , making it a candidate for further investigation in neurological disorders . The compound's ability to cross the blood-brain barrier is also an important consideration for its therapeutic applicability.

The safety profile of 1 - 2 (< strong >4 - chlorophenoxy strong > ethyl) - 4 - { 2 , 5 - dimethyl - 3 - phenyl pyrazolo [ 1 , 5 - α ] pyrimidin - 7 - yl } piperazine has been evaluated through preliminary toxicology studies . These studies have indicated that the compound is well-tolerated at subtherapeutic doses , although further investigation is needed to fully assess its long-term safety . The absence of significant toxicity at these doses suggests that it may have a favorable therapeutic index if developed further.

The future direction of research on this compound will likely involve expanding its biological profile through additional preclinical studies . Investigating its interactions with other biological targets , such as transporters and receptors , will provide a more comprehensive understanding of its pharmacological effects . Additionally , exploring structure-based drug design approaches could lead to the development of analogs with enhanced potency and selectivity.

In conclusion , 1 - 2 (< strong >4 - chlorophenoxy strong > ethyl) - 4 { ( strong ) p > response >